Cas no 53164-77-5 (Cyclohexanone, 3-(acetyloxy)-)
Cyclohexanone, 3-(acetyloxy)- structure
Product Name:Cyclohexanone, 3-(acetyloxy)-
CAS No:53164-77-5
MF:C8H12O3
MW:156.179082870483
CID:357857
PubChem ID:13792428
Update Time:2025-04-19
Cyclohexanone, 3-(acetyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-(acetyloxy)-
- (3-oxocyclohexyl) acetate
- 53164-77-5
- 3-Acetoxycyclohexanone
- 3-Oxocyclohexyl acetate
- SCHEMBL8805010
- DTXSID80549583
-
- Inchi: 1S/C8H12O3/c1-6(9)11-8-4-2-3-7(10)5-8/h8H,2-5H2,1H3
- InChI Key: SHBSJXDUJMMRFE-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1CC(CCC1)=O
Computed Properties
- Exact Mass: 156.07866
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Cyclohexanone, 3-(acetyloxy)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
53164-77-5 (Cyclohexanone, 3-(acetyloxy)-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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